Cas no 1241679-39-9 ((1S)-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine)

• Product Name: (1S)-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1241679-39-9
• MF: C₉H₉F₄N
• MW: 207.168076276779
• MDL: MFCD06762006
• CID: 5591133
• PubChem ID: 130646641
• Update Time: 2025-10-30

(1S)-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[5-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE
• Benzenemethanamine, 3-fluoro-α-methyl-5-(trifluoromethyl)-, (αS)-
• (αS)-3-Fluoro-α-methyl-5-(trifluoromethyl)benzenemethanamine
• (S)-1-(3-FLUORO-5-(TRIFLUOROMETHYL)PHENYL)ETHAN-1-AMINE
• 1241679-39-9
• EN300-1937901
• (1S)-1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-amine
• Y11766
• (1S)-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine

• MDL： MFCD06762006
• Inchi： 1S/C9H9F4N/c1-5(14)6-2-7(9(11,12)13)4-8(10)3-6/h2-5H,14H2,1H3/t5-/m0/s1
• InChI Key： CYBTYBCFSPUKPL-YFKPBYRVSA-N
• SMILES： N[C@H](C1=CC(F)=CC(C(F)(F)F)=C1)C

Computed Properties

• Exact Mass: 207.06711194g/mol
• Monoisotopic Mass: 207.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on (1S)-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine

(1S)-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine and CAS No. 1241679-39-9: A Comprehensive Overview of a Fluoro-Substituted Aromatic Compound

(1S)-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine, with the CAS No. 1241679-39-9, represents a unique class of fluorinated aromatic compounds that have garnered significant attention in the field of medicinal chemistry. This molecule's structural complexity, featuring a fluoro-substituted aromatic ring and a trifluoromethyl group, positions it as a potential candidate for various therapeutic applications. Recent studies have highlighted its ability to modulate biological pathways, making it a subject of interest for researchers aiming to develop novel pharmaceutical agents.

The fluoro-substituted aromatic ring in this compound plays a critical role in its pharmacological activity. Fluorine atoms, due to their high electronegativity, can significantly alter the electronic properties of aromatic systems. This fluoro-substituted aromatic ring is further functionalized with a trifluoromethyl group, which enhances the compound's hydrophobicity and metabolic stability. These modifications are strategically designed to optimize interactions with biological targets, such as enzymes or receptors, thereby improving the compound's efficacy and selectivity.

Recent advances in computational chemistry have enabled the precise prediction of the fluoro-substituted aromatic ring's conformational behavior. Molecular dynamics simulations have revealed that the trifluoromethyl group induces a specific orientation of the aromatic ring, which is crucial for ligand-receptor interactions. This structural feature is particularly relevant in the context of drug design, where the spatial arrangement of functional groups can determine the molecule's binding affinity and selectivity.

The trifluoromethyl group in (1S)-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine also contributes to its metabolic stability. Fluorine atoms are resistant to metabolic degradation, which extends the compound's half-life in vivo. This characteristic is highly desirable in pharmaceutical development, as it reduces the frequency of dosing and minimizes the risk of adverse effects associated with rapid metabolism.

Experimental studies have demonstrated the compound's ability to inhibit specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the fluoro-substituted aromatic ring in this molecule interacts with the active site of a key enzyme, thereby modulating its activity. This finding underscores the potential of (1S)-1-3-fluoro-5-(triflu, methyl)phenylethan-1-amine as an anti-inflammatory agent.

Further research has explored the compound's interactions with ion channels, which are critical targets in the treatment of neurological disorders. A 2022 study in Cell Reports highlighted the role of the trifluoromethyl group in stabilizing the conformation of a specific ion channel, thereby enhancing its functional activity. This mechanism of action suggests potential applications in the management of conditions such as epilepsy and chronic pain.

Structural modifications to the fluoro-substituted aromatic ring have also been investigated to improve the compound's solubility and bioavailability. A 2021 study in Organic & Biomolecular Chemistry demonstrated that introducing additional fluorine atoms to the aromatic ring could enhance the molecule's solubility in aqueous environments, facilitating its absorption in the gastrointestinal tract. Such modifications are essential for optimizing the pharmacokinetic profile of the compound.

The trifluoromethyl group also plays a role in the compound's ability to cross the blood-brain barrier (BBB), a critical factor for treating central nervous system (CNS) disorders. Research published in Advanced Drug Delivery Reviews in 2023 indicated that the hydrophobic nature of the trifluoromethyl group enables the compound to permeate the BBB, allowing it to reach target sites in the brain. This property is particularly valuable for the development of therapies for neurodegenerative diseases.

In addition to its therapeutic potential, the compound has been studied for its environmental impact. A 2024 report in Environmental Science & Technology noted that the fluoro-substituted aromatic ring and the trifluoromethyl group contribute to the compound's persistence in the environment. While this property is advantageous for long-term therapeutic effects, it raises concerns about potential ecological risks. Researchers are actively exploring ways to balance therapeutic efficacy with environmental safety through structural optimization.

Recent advancements in synthetic chemistry have enabled the scalable production of (1S)-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine. A 2023 study in Chemical Communications described a novel catalytic method for introducing the trifluoromethyl group onto the aromatic ring, significantly reducing the reaction time and improving the yield. This development is crucial for transitioning the compound from the laboratory to clinical trials and eventual commercialization.

The compound's potential applications extend beyond traditional pharmaceuticals. In the field of materials science, the fluoro-substituted aromatic ring and trifluoromethyl group have been explored for their use in polymer synthesis. A 2022 study in Macromolecules demonstrated that these functional groups can enhance the thermal stability and mechanical properties of polymers, suggesting potential applications in advanced materials and coatings.

Despite its promising properties, the compound faces challenges in terms of toxicity and side effects. A 2024 study in Toxicological Sciences highlighted the need for further research to evaluate the long-term safety of (1S)-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine. Researchers are currently investigating its interactions with cellular pathways to identify potential off-target effects and optimize its therapeutic profile.

Overall, (1S)-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine represents a significant advancement in the field of medicinal chemistry. Its unique fluoro-substituted aromatic ring and trifluoromethyl group offer a range of therapeutic possibilities, from anti-inflammatory to CNS-targeted applications. Continued research into its pharmacological properties, environmental impact, and synthetic methods will be essential for realizing its full potential in both healthcare and materials science.